Cas no 40609-72-1 (3H-1,2,4-Triazole-3,5(4H)-dione, 4-ethyl-)

3H-1,2,4-Triazole-3,5(4H)-dione, 4-ethyl- structure
40609-72-1 structure
Product Name:3H-1,2,4-Triazole-3,5(4H)-dione, 4-ethyl-
CAS No:40609-72-1
MF:C4H5N3O2
MW:127.101400136948
CID:2633225
PubChem ID:11446330
Update Time:2025-04-21

3H-1,2,4-Triazole-3,5(4H)-dione, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-ethyl-1,2,4-triazole-3,5-dione
    • DTXSID80466024
    • 3H-1,2,4-Triazole-3,5(4H)-dione, 4-ethyl-
    • 40609-72-1
    • SCHEMBL8857850
    • 4-Ethyl-3H-1,2,4-triazole-3,5(4H)-dione
    • Inchi: 1S/C4H5N3O2/c1-2-7-3(8)5-6-4(7)9/h2H2,1H3
    • InChI Key: GLQXNTGSDLGBBE-UHFFFAOYSA-N
    • SMILES: O=C1N=NC(N1CC)=O

Computed Properties

  • Exact Mass: 127.038176411Da
  • Monoisotopic Mass: 127.038176411Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 62.1Ų

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